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Introduction

Methiozolin is a selective, systemic herbicide used for the pre- and post-emergence control of
annual bluegrass (Poa annua) in turfgrass.[1] Initially classified as a tyrosine aminotransferase
inhibitor, recent research has identified its primary mode of action as the inhibition of fatty acid
thioesterase (FAT), placing it in the Weed Science Society of America (WSSA) Group 30.[1][2]
[3] This technical guide provides a comprehensive overview of the toxicology of Methiozolin in
non-target organisms, presenting quantitative data, detailed experimental protocols, and a
visualization of its mechanism of action to support environmental risk assessment and further
research.

Ecotoxicological Profile of Methiozolin

Methiozolin exhibits a varied toxicological profile across different non-target species. The
following sections summarize the available quantitative data on its effects on aquatic and
terrestrial organisms.

Table 1: Acute Toxicity of Methiozolin to Aquatic
Organisms
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Stud
Species Taxon Endpoint Value (pglL) y Reference
Duration
Freshwater ) Moderately
] Fish LC50 ) 96 hours [1]
Fish Toxic
Freshwater Moderately
Invertebrate EC50 ) 48 hours [1]
Invertebrates Toxic
Vascular
] More »
Aquatic Plant EC50 N Not Specified  [1]
Sensitive
Plants
Non-vascular
] Less »
Aquatic Plant EC50 - Not Specified  [1]
Sensitive

Plants

Specific LC50/EC50 values for fish and invertebrates were not detailed in the reviewed public
documents, but the EPA classifies the toxicity as "moderately toxic."[1]

Table 2: Toxicity of Methiozolin to Terrestrial Organisms

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.mda.state.mn.us/sites/default/files/docs/2020-05/methiozolinreview.pdf
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. . Exposure
Species Taxon Endpoint Value Reference
Route
Bobwhite ) Acute Oral >2000 mg/kg
] Bird Oral [4]
Quail LD50 bw
Acute Oral >5000 mg/kg
Rat Mammal Oral [1]
LD50 bw
) Development 250 N
Rabbit Mammal Oral Not Specified
al NOAEL mg/kg/day
o _ >1000 mg/kg )
Eisenia fetida  Earthworm 14-day LC50 " Soil [5]
SOi
Honeybee
) Acute
(Apis Insect >100 p g/bee  Contact [1]
) Contact LD50
mellifera)
Honeybee
(Api I t Acute Oral 119 pgh Oral [1]
is nsec > ee ra
P LD50 Mo
mellifera)

Experimental Protocols

The toxicological data for Methiozolin are primarily generated following standardized

guidelines from the Organisation for Economic Co-operation and Development (OECD) and the

U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and Pollution
Prevention (OCSPP).

Aquatic Organism Toxicity Testing

Standard protocols for assessing the acute toxicity of chemicals to fish and aquatic

invertebrates are outlined in various guidance documents.

o Fish Acute Toxicity Test (Following principles of OECD 203):

o Test Species: Rainbow trout (Oncorhynchus mykiss) or other sensitive species.

o Test Duration: 96 hours.
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o Test Conditions: Static, semi-static, or flow-through systems. Test chambers are

maintained at a constant temperature and lighting cycle.

o Endpoint: The median lethal concentration (LC50), which is the concentration of

Methiozolin that is lethal to 50% of the test population.

o Observations: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Aquatic Invertebrate Acute Toxicity Test (Following principles of OECD 202):

Test Species:Daphnia magna or other relevant invertebrate species.
Test Duration: 48 hours.

Test Conditions: Static test in a defined medium at a constant temperature and under
controlled lighting.

Endpoint: The median effective concentration (EC50), which is the concentration that
immobilizes 50% of the daphnids.

Observations: Immobilization and any other abnormal behavior are recorded at 24 and 48
hours.

Terrestrial Organism Toxicity Testing

e Avian Acute Oral Toxicity Test (Following OECD 223 or OCSPP 850.2100):

[¢]

Test Species: Bobwhite quail (Colinus virginianus) or mallard duck (Anas platyrhynchos).

[4]
Administration: A single oral dose of Methiozolin is administered to the birds.[4]
Test Duration: 14-day observation period.[4]

Endpoint: The median lethal dose (LD50), which is the dose that is lethal to 50% of the
test birds.[4]

Observations: Mortality, clinical signs of toxicity, and body weight changes are recorded.[6]
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 Mammalian Acute Oral Toxicity Test (Following principles of OECD 420, 423, or 425):

o Test Species: Typically rats or mice.

[¢]

Administration: A single oral dose of Methiozolin is administered.

[¢]

Test Duration: Observation period of at least 14 days.

[e]

Endpoint: The LD50 is determined.

o

Observations: Mortality, clinical signs, and gross pathological changes are recorded.
o Mammalian Chronic Toxicity Study (Following principles of OPPTS 870.4100):

o Test Species: Typically rats, for a duration of 90 days to 2 years.[7]

o Administration: Methiozolin is administered daily in the diet or by gavage.[8]

o Endpoints: Determination of the No-Observed-Adverse-Effect-Level (NOAEL) and the
Lowest-Observed-Adverse-Effect-Level (LOAEL).

o Observations: Comprehensive monitoring of animal health, including body weight, food
consumption, clinical pathology (hematology, clinical chemistry, urinalysis), and
histopathology of organs and tissues.[8]

o Earthworm Acute Toxicity Test (OECD 207):

o

Test Species:Eisenia fetida.[5][9]

[¢]

Test Substrate: Atrtificial soil.[5][9]

[¢]

Test Duration: 14 days.[5][10]

[e]

Endpoint: The LC50 is determined based on mortality.[10]

(¢]

Observations: Mortality and behavioral changes are recorded at 7 and 14 days.[11]

o Honeybee Acute Contact and Oral Toxicity Tests (OECD 214 & 213; OCSPP 850.3020):

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100IRTR.TXT
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2002-0302-0228/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2002-0302-0228/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1295097/
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1295097/
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0220-0050/attachment_16.pdf
https://www.biotecnologiebt.it/study/oecd-tg-207-earthworm-acute-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-207-earthworm-acute-toxicity-test/
https://www.oecd.org/en/publications/test-no-207-earthworm-acute-toxicity-tests_9789264070042-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Test Species: Adult worker honeybees (Apis mellifera).[12][13]

o Contact Test (OECD 214): A single dose of Methiozolin is applied topically to the thorax of
the bees.[14][15]

o Oral Test (OECD 213): Bees are fed a sucrose solution containing a known concentration
of Methiozolin.[16]

o Test Duration: 48 to 96 hours.[15]
o Endpoint: The LD50 is calculated for both contact and oral exposure routes.[12][15]

o Observations: Mortality and any sublethal effects are recorded at specified intervals.[12]

Mechanism of Action: Inhibition of Fatty Acid
Thioesterase (FAT)

Methiozolin's herbicidal activity stems from its inhibition of fatty acid thioesterase (FAT)
enzymes within the plastids of plants.[2][3][17] FATs are crucial for terminating the de novo
synthesis of fatty acids by hydrolyzing the thioester bond between the acyl chain and the acyl
carrier protein (ACP).[18] This process releases free fatty acids, which are then exported from
the plastid to the endoplasmic reticulum for the synthesis of various lipids essential for cell
membrane formation and other vital functions.[18][19] By inhibiting FAT, Methiozolin disrupts
the supply of fatty acids, leading to a cessation of cell proliferation and ultimately, plant death.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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